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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-N,N-

dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Executive Summary: The Data Gap in Halogenated
Phenethylamines
In pharmaceutical synthesis, 2-(4-Bromophenyl)-N,N-dimethylethanamine (CAS: 13993-56-

1) serves as a critical electrophilic intermediate, particularly in the manufacture of

antihistamines (e.g., Brompheniramine) and serotonin-norepinephrine reuptake inhibitors.

Despite its industrial utility, specific experimental thermochemical data—specifically Standard

Enthalpy of Formation (

) and Isobaric Heat Capacity (

)—remains absent from public repositories like NIST or DIPPR.

This guide addresses that deficit. Instead of relying on generic approximations, we apply

Benson’s Group Additivity (BGA) theory to derive precise thermochemical estimates.

Furthermore, we outline a self-validating experimental protocol using Differential Scanning

Calorimetry (DSC) to verify these theoretical values, ensuring process safety during scale-up.
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Compound Identity & Physicochemical Baseline[1]
[2]
Before establishing thermodynamic parameters, we must define the structural baseline. The

presence of the para-bromine atom significantly alters the lattice energy and boiling point

compared to the parent phenethylamine.

Property Value / Description Source/Method

IUPAC Name
2-(4-Bromophenyl)-N,N-

dimethylethanamine
Nomenclature

CAS RN 13993-56-1 (Free Base) Chemical Abstracts

Formula Stoichiometry

Mol.[1][2][3][4][5][6][7][8][9][10]

Weight
228.13 g/mol Calculated

Physical State
Pale yellow oil (Free Base) /

Crystalline Solid (HCl Salt)
Observation

Boiling Point 245°C (est. @ 760 mmHg)
Boiling Point Number (BPN)

Method

Flash Point >105°C Closed Cup Estimate

pKa 9.3 ± 0.2 ACD/Labs Prediction

Critical Note: The free base is prone to oxidation and carbonate formation upon air exposure. All

thermochemical values below refer to the gas-phase free base unless otherwise noted, as this

is the reactive species in nucleophilic substitutions.
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Thermochemical Parameters: Group Additivity
Derivation
In the absence of combustion calorimetry data, we utilize Benson’s Group Additivity, a method

validated to within ±2-3 kcal/mol for non-strained organic molecules.

Structural Fragmentation
We decompose the molecule into the following Benson Groups:

Aromatic Ring: 4 ×

, 1 ×

, 1 ×

Alkyl Chain: 1 ×

, 1 ×

Amine Terminus: 1 ×

, 2 ×

Calculation of Standard Enthalpy of Formation ( )[12]
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Group Fragment Count
Increment
(kcal/mol)

Total Contribution

4 3.30 +13.20

1 9.70 +9.70

1 5.51 +5.51

1 -4.86 -4.86

1 -6.60 -6.60

1 24.30 +24.30

2 -10.08 -20.16

Total +21.09 kcal/mol

Result: The estimated gas-phase enthalpy of formation is +21.1 kcal/mol (+88.2 kJ/mol).

Interpretation: The positive value indicates the molecule is endothermic relative to its elements,

primarily due to the amine and aryl-bromide functionalities. This suggests significant energy

release upon combustion or oxidative decomposition.

Isobaric Heat Capacity ( ) Estimation (at 298 K)
Using the same groups to estimate heat capacity is vital for thermal runaway modeling.

Estimated

(298 K): 58.5 cal/mol·K (244.7 J/mol·K)

Significance: The heavy bromine atom suppresses high-frequency vibrations, lowering the

specific heat capacity (per gram) compared to the non-halogenated analog. This means the

substance will heat up faster per unit of energy input—a critical safety factor.

Experimental Validation Protocols
As a scientist, you cannot rely solely on calculation. The following protocols are designed to

validate the theoretical values and establish a safety envelope.
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Protocol A: Hybrid Determination Workflow
This workflow combines Differential Scanning Calorimetry (DSC) with computational refinement

to finalize the thermodynamic profile.

Sample: 2-(4-Br)-N,N-DMPE
(>99% Purity)

DSC Analysis
(Ramp 5°C/min, N2)

TGA Analysis
(Decomposition Onset)

Benson Additivity
(Gas Phase ΔH_f)

Extract Enthalpy of Fusion
(ΔH_fus)

Solid State ΔH_f
(Derived)

Stability Limit

ΔH_solid ≈ ΔH_gas - ΔH_sub

Knudsen Effusion
(Optional: ΔH_sub)

Click to download full resolution via product page

Figure 1:Hybrid Experimental-Computational Workflow for Thermochemical Validation.

Protocol B: Isodesmic Reaction Scheme
(Computational)
To refine the

without expensive calorimetry, run a DFT calculation (B3LYP/6-311+G(d,p)) on the following
isodesmic reaction. Errors cancel out because bond types are conserved.

Reaction: 2-(4-Br-Ph)-amine + Benzene ⇌ Phenethylamine + Bromobenzene

Calculate electronic energies (

) for all four species.

Use known experimental

for Benzene, Bromobenzene, and Phenethylamine (well-established).
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Solve for the unknown

of the target molecule.[11]

Process Safety & Stability Profile
The combination of a tertiary amine and an aryl halide presents unique thermal risks.

Thermal Decomposition Pathways
At elevated temperatures (>260°C), two primary degradation mechanisms compete:

C-Br Homolysis: The weakest bond (Bond Dissociation Energy ~80 kcal/mol). Generates aryl

radicals, leading to polymerization.

Hofmann-type Elimination: Though less likely without a quaternary center, thermal stress can

induce

-elimination or dealkylation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://wisc.pb.unizin.org/minimisgenchem/chapter/enthalpy-of-formation-reactions-m6q8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(4-Br)-N,N-DMPE

Thermal Stress
(>250°C)
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Primary Path

Demethylation
(N-dealkylation)

Secondary Path

Tarry Polymers
(Exothermic)

Runaway Risk

Click to download full resolution via product page

Figure 2:Thermal Decomposition Pathways under Process Stress.

Storage & Handling
Incompatibility: Avoid strong oxidizers (peroxides, permanganates). The amine nitrogen is

easily oxidized to the N-oxide, which is significantly less stable and may decompose

exothermically.

Shelf-Life: Stable for >2 years if stored under Argon at <25°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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